(3aR,4R,5R,6aS)-2-Oxo-4-[(1E)-3-oxo-5-phenyl-1-penten-1-yl]hexahy dro-2H-cyclopenta[b]furan-5-yl 4-biphenylcarboxylate

• IUPAC Name: [2-oxo-4-(3-oxo-5-phenylpent-1-enyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
• InChI: InChI=1S/C31H28O5/c32-25(16-11-21-7-3-1-4-8-21)17-18-26-27-19-30(33)35-29(27)20-28(26)36-31(34)24-14-12-23(13-15-24)22-9-5-2-6-10-22/h1-10,12-15,17-18,26-29H,11,16,19-20H2
• InChI Key: IKVNJBXCGFXOJM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C=CC(=O)CCC5=CC=CC=C5
• Molecular Formula: C31H28O5
• Molecular Weight: 480.5 g/mol

Description

(3aR,4R,5R,6aS)-2-Oxo-4-[(1E)-3-oxo-5-phenyl-1-penten-1-yl]hexahydro-2H-cyclopenta[b]furan-5-yl 4-biphenylcarboxylate is a complex organic compound with a unique structure that includes a cyclopentafuran ring system and a biphenylcarboxylate group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3aR,4R,5R,6aS)-2-Oxo-4-[(1E)-3-oxo-5-phenyl-1-penten-1-yl]hexahydro-2H-cyclopenta[b]furan-5-yl 4-biphenylcarboxylate typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the cyclopentafuran ring and the introduction of the biphenylcarboxylate group. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods: Industrial production of this compound would likely involve